Cas no 2320890-22-8 (3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide)

• Product Name: 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide
• CAS No: 2320890-22-8
• MF: C₁₇H₁₆ClFN₆O
• MW: 374.799944877625
• CID: 5327085
• Update Time: 2025-05-22

3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)benzamide
• 3-chloro-5-fluoro-N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]benzamide
• 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide

• Inchi： 1S/C17H16ClFN6O/c1-10-20-21-15-3-4-16(22-25(10)15)24-8-14(9-24)23(2)17(26)11-5-12(18)7-13(19)6-11/h3-7,14H,8-9H2,1-2H3
• InChI Key： UBVUMXWFUFGIQR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(N(C)C1CN(C2C=CC3=NN=C(C)N3N=2)C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 535
• XLogP3: 2.3
• Topological Polar Surface Area: 66.6

Additional information on 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide

Comprehensive Analysis of 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide (CAS No. 2320890-22-8)

The compound 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide (CAS No. 2320890-22-8) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic compound combines a benzamide core with a triazolopyridazine moiety, making it a subject of interest for researchers exploring novel kinase inhibitors and GPCR modulators. Its molecular complexity and bioactivity profile align with current trends in drug discovery, particularly in targeting neurodegenerative diseases and oncology.

Recent advancements in AI-driven drug design have highlighted the importance of compounds like 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide. Computational models predict its high binding affinity for specific protein targets, which is a hot topic in precision medicine. Researchers are also investigating its metabolic stability and ADME properties, as these factors are critical for pharmaceutical development. The compound's azetidine ring and fluorinated aromatic group contribute to its lipophilicity, a key parameter in optimizing blood-brain barrier penetration.

From a synthetic perspective, the preparation of CAS No. 2320890-22-8 involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are frequently discussed in green chemistry forums, where minimizing hazardous waste is a priority. The compound's triazolopyridazine scaffold is particularly noteworthy, as it mimics purine bases, enabling interactions with biological receptors. This feature has led to its exploration in antiviral research, especially given the global focus on emerging infectious diseases.

In the context of intellectual property, 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide has been referenced in several patents related to central nervous system (CNS) disorders. Its potential as a dopamine receptor modulator aligns with the growing demand for neurotherapeutics. Additionally, its structural analogs are being studied for anti-inflammatory effects, a trending topic in autoimmune disease research.

Analytical characterization of this compound typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques are essential for verifying its chemical purity and stereochemical configuration, which are critical for regulatory compliance. The rise of high-throughput screening has further increased interest in CAS No. 2320890-22-8, as it fits well into fragment-based drug discovery pipelines.

Future research directions for 3-chloro-5-fluoro-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide may include structure-activity relationship (SAR) studies and co-crystallization with target proteins. Its versatility makes it a promising candidate for combination therapies, particularly in cancer treatment, where multi-target inhibitors are gaining traction. As the scientific community continues to explore its potential, this compound exemplifies the intersection of computational chemistry and experimental pharmacology.